2-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]acetic acid

• IUPAC Name: 2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]acetic acid
• InChI: InChI=1S/C11H10N2O4/c1-16-8-4-2-7(3-5-8)11-12-9(17-13-11)6-10(14)15/h2-5H,6H2,1H3,(H,14,15)
• InChI Key: UVXCILZQOWDSRU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CC(=O)O
• Molecular Formula: C11H10N2O4
• Molecular Weight: 234.21 g/mol

Description

The compound “2-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]acetic acid” is an organic compound containing a methoxyphenyl group, an oxadiazole ring, and an acetic acid group.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the oxadiazole ring, possibly through cyclization of a precursor containing the necessary functional groups.

Molecular Structure Analysis

The molecular structure of this compound would include a phenyl ring substituted with a methoxy group, an oxadiazole ring, and an acetic acid group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the oxadiazole ring, the methoxyphenyl group, and the acetic acid group. The oxadiazole ring is a heterocycle and may participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the acetic acid group would likely make the compound acidic.

Scientific Research Applications

Aldose Reductase Inhibition and Potential for Cataract Prevention

A significant application of 2-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]acetic acid is found in the inhibition of aldose reductase (ALR2). This compound, specifically identified as 7c, has shown potent activity in inhibiting ALR2, a key enzyme involved in the development of diabetic complications like cataracts. The study by La Motta et al. (2008) found that this compound effectively prevented cataract formation in rats suffering from severe galactosemia when applied topically as an eye drop solution (La Motta et al., 2008).

Anticancer Properties

In the realm of oncology, derivatives of 1,3,4-oxadiazoles, like the one , have been synthesized and evaluated for their anticancer properties. For example, Salahuddin et al. (2014) synthesized compounds including 1,3,4-oxadiazole derivatives and evaluated them for in vitro anticancer activity, finding certain compounds to be effective against breast cancer cell lines (Salahuddin et al., 2014).

Synthesis and Characterization in Medicinal Chemistry

The compound's synthesis and characterization have been a focus of research, as seen in studies like that by Mogilaiah et al. (2006), who explored the synthesis of 1,3,4-oxadiazolyl-1,8-naphthyridines, indicating the compound's potential in medicinal chemistry (Mogilaiah et al., 2006).

Antidiabetic Screening

The antidiabetic potential of related compounds has also been investigated. Lalpara et al. (2021) synthesized N-substituted-6-methyl-4-{4-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]methoxyphenyl}-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides and evaluated them for in vitro antidiabetic activity, showing the relevance of 1,3,4-oxadiazole derivatives in diabetes research (Lalpara et al., 2021).

Fluorescence and Sensor Applications

The compound's derivatives have been studied for their fluorescence properties. For instance, Rui-j (2013) synthesized a compound involving a 1,3,4-oxadiazole moiety for the selective detection of Co2+, showcasing its potential use in fluorescence-based sensing applications (Rui-j, 2013).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a pharmaceutical, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “2-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]acetic acid” would require appropriate safety precautions. It’s important to refer to the material safety data sheet (MSDS) for specific safety and hazard information.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the development of new pharmaceuticals or materials.